Cas no 91179-12-3 (4-methoxy-2,5-dimethylbenzenesulfonyl chloride)

• Product Name: 4-methoxy-2,5-dimethylbenzenesulfonyl chloride
• CAS No: 91179-12-3
• MF: C₉H₁₁ClO₃S
• MW: 234.699840784073
• MDL: MFCD08688025
• CID: 1003967
• PubChem ID: 640198
• Update Time: 2025-04-20

4-methoxy-2,5-dimethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-4-methoxybenzenesulfonylchloride
• 4-methoxy-2,5-dimethylbenzenesulfonyl chloride
• 4-Methoxy-2,5-dimethyl-benzenesulfonyl chloride
• 4-methoxy-2,5-dimethylbenzenesulfonyl chloride(SALTDATA: FREE)
• 4-methoxy-2,5-dimethylbenzene-1-sulfonyl chloride
• 4-Methoxy-2,5-dimethyl-benzolsulfonylchlorid
• F3308-2753
• AKOS000272851
• EN300-45224
• InChI=1/C9H11ClO3S/c1-6-5-9(14(10,11)12)7(2)4-8(6)13-3/h4-5H,1-3H
• 4-methoxy-2,5-dimethylbenzene-1-sulfonylchloride
• DTXSID70348704
• 91179-12-3
• benzenesulfonyl chloride, 4-methoxy-2,5-dimethyl-
• BS-36425
• SCHEMBL641185
• MFCD08688025
• 2,5-Dimethyl-4-methoxybenzenesulfonyl chloride
• G22638
• DTXCID60299776

• MDL： MFCD08688025
• Inchi： 1S/C9H11ClO3S/c1-6-5-9(14(10,11)12)7(2)4-8(6)13-3/h4-5H,1-3H3
• InChI Key： RGOCLWBHRMQADB-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C(=CC=1C)OC)(=O)=O

Computed Properties

• Exact Mass: 234.01200
• Monoisotopic Mass: 234.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 3.32030